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Abstract
(3-Chloropyridin-4-YL)methanol is a halogenated pyridine derivative that serves as a crucial

building block in the synthesis of a variety of chemical entities. Its unique electronic and

structural features make it a valuable intermediate in the development of pharmaceuticals and

agrochemicals.[1] This technical guide provides a comprehensive overview of the known

chemical and physical properties of (3-Chloropyridin-4-YL)methanol, outlines general

experimental protocols for its synthesis and analysis, and discusses its applications in research

and development.

Chemical and Physical Properties
(3-Chloropyridin-4-YL)methanol is a solid at room temperature, appearing as white crystals.

[2] The presence of the chloro- and hydroxymethyl- groups on the pyridine ring significantly

influences its reactivity, solubility, and biological activity.

Tabulated Physical and Chemical Data
A summary of the key quantitative data for (3-Chloropyridin-4-YL)methanol is presented in

the table below for easy reference and comparison.
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Property Value Source(s)

IUPAC Name (3-Chloropyridin-4-yl)methanol -

Synonyms

3-Chloro-4-pyridinemethanol,

3-Chloro-4-

(hydroxymethyl)pyridine

[2]

CAS Number 79698-53-6 [2][3][4][5][6][7]

Molecular Formula C₆H₆ClNO [1][2][4][5][7][8][9]

Molecular Weight 143.57 g/mol [1][2][4][5]

Appearance White crystals [2]

Melting Point 73-77 °C [2]

Boiling Point 273.9 °C at 760 mmHg [2]

Density 1.324 g/cm³ [2]

Flash Point 104.8 °C [2]

pKa

Data not available. The pKa of

the conjugate acid of the

related 3-chloropyridine is

2.84.[10]

-

Solubility

No quantitative data available.

Expected to be slightly soluble

in water and soluble in

alcohols and other polar

organic solvents.

-

Structural Information
The structure of (3-Chloropyridin-4-YL)methanol, featuring a pyridine ring substituted with a

chlorine atom at the 3-position and a hydroxymethyl group at the 4-position, is fundamental to

its chemical behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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